L-5-Carboxymethylhydantoin
Overview
Description
L-5-Carboxymethylhydantoin is a chemical compound with the molecular formula C5H6N2O4 . It contains a total of 17 atoms, including 6 Hydrogen atoms, 5 Carbon atoms, 2 Nitrogen atoms, and 4 Oxygen atoms .
Synthesis Analysis
The synthesis of L-5-Carboxymethylhydantoin involves a reaction catalyzed by the enzyme carboxymethylhydantoinase . The reaction is as follows: L-5-carboxymethylhydantoin + H2O = N-carbamoyl-L-aspartate .Molecular Structure Analysis
The L-5-Carboxymethylhydantoin molecule contains a total of 17 bonds. There are 11 non-H bonds, 3 multiple bonds, 2 rotatable bonds, 3 double bonds, 1 five-membered ring, 1 carboxylic acid (aliphatic), 1 urea (-thio) derivative, 1 imide (-thio), and 1 hydroxyl group .Chemical Reactions Analysis
The enzyme carboxymethylhydantoinase catalyzes the reaction of L-5-carboxymethylhydantoin with water to produce N-carbamoyl-L-aspartate . This reaction is part of the metabolic pathways in some organisms .Physical And Chemical Properties Analysis
L-5-Carboxymethylhydantoin has a molecular weight of 158.112 . It has a density of 1.5±0.1 g/cm3 . The melting point is 214-215 °C (dec.) (lit.) .Scientific Research Applications
Enzymatic Kinetic Resolution
L-5-Carboxymethylhydantoin is used in enzymatic kinetic resolution, a biotechnological tool for the production of enantiomerically pure/enriched compounds . This technique takes advantage of the enantioselectivity or enantiospecificity of an enzyme for one of the enantiomers of a racemic substrate to isolate the desired isomer .
Production of Optically Pure Amino Acids
The compound has been applied for the last three decades, allowing the production of optically pure D- or L-amino acids . This is crucial in the industrially used multienzymatic system known as the “Hydantoinase Process” .
Hydantoinase Process
In the Hydantoinase Process, the kinetic resolution produced by coupling an enantioselective hydantoinase and the enantiospecific carbamoylase is enhanced by the enzymatic/chemical dynamic kinetic resolution of the low-rate hydrolyzed substrate .
Starch Modification
Organic acids, including L-5-Carboxymethylhydantoin, have been used for starch modification . These modifications improve the properties of starch, expanding its application in the food industry .
Synthesis of Coumarin Derivatives
L-5-Carboxymethylhydantoin can be used in the synthesis of coumarin derivatives . These derivatives have significant biological activities and are of considerable interest in the field of kinetic resolution .
Production of Heterocyclic Molecules
The compound is used in the preparation of heterocyclic molecules . These molecules have a wide range of biological activities, making them interesting compounds in the growth of improved synthetic methodologies .
Mechanism of Action
Mode of Action
It is known to be an imidazolidine-2,4-dione having a carboxymethyl group at the 5-position .
Biochemical Pathways
It is known that the enzyme carboxymethylhydantoinase (ec 3524) catalyzes the chemical reaction of L-5-carboxymethylhydantoin and water to produce N-carbamoyl-L-aspartate . This suggests that L-5-Carboxymethylhydantoin may play a role in the metabolism of certain amino acids.
Safety and Hazards
The toxicological properties of L-5-Carboxymethylhydantoin have not been fully investigated . It may cause eye irritation, skin irritation, irritation of the digestive tract, and respiratory tract irritation . In case of exposure, it is recommended to flush eyes and skin with plenty of water, and if ingested or inhaled, seek medical aid .
properties
IUPAC Name |
2-[(4S)-2,5-dioxoimidazolidin-4-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O4/c8-3(9)1-2-4(10)7-5(11)6-2/h2H,1H2,(H,8,9)(H2,6,7,10,11)/t2-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQQLZADYSWBCOX-REOHCLBHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(=O)NC(=O)N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]1C(=O)NC(=O)N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
26184-53-2 |
Source
|
| Record name | 2-[(4S)-2,5-dioxoimidazolidin-4-yl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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